8-(Butylsulfanyl)-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
8-(Butylsulfanyl)-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331675-45-7
VCID:
VC0402784
InChI:
InChI=1S/C21H28N4O4S/c1-4-6-11-30-21-22-18-17(19(27)23-20(28)24(18)3)25(21)12-15(26)13-29-16-9-7-14(5-2)8-10-16/h7-10,15,26H,4-6,11-13H2,1-3H3,(H,23,27,28)
SMILES:
CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)CC)O)C(=O)NC(=O)N2C
Molecular Formula:
C21H28N4O4S
Molecular Weight:
432.5g/mol
8-(Butylsulfanyl)-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331675-45-7
Main Products
VCID: VC0402784
Molecular Formula: C21H28N4O4S
Molecular Weight: 432.5g/mol
![8-(Butylsulfanyl)-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione - 331675-45-7](/images/no_structure.jpg)
| CAS No. | 331675-45-7 |
|---|---|
| Product Name | 8-(Butylsulfanyl)-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H28N4O4S |
| Molecular Weight | 432.5g/mol |
| IUPAC Name | 8-butylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O4S/c1-4-6-11-30-21-22-18-17(19(27)23-20(28)24(18)3)25(21)12-15(26)13-29-16-9-7-14(5-2)8-10-16/h7-10,15,26H,4-6,11-13H2,1-3H3,(H,23,27,28) |
| Standard InChIKey | VBZRGCPLGQKOIH-UHFFFAOYSA-N |
| SMILES | CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)CC)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCCCSC1=NC2=C(N1CC(COC3=CC=C(C=C3)CC)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3107969 |
| Last Modified | Nov 11 2021 |
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